Cas no 913267-04-6 (6-(hydroxymethyl)-3,6,7b-trimethyl-2,4,4a,5,6,7,7a,7b-octahydro-1H-cyclobuta[e]inden-4-ol)

• Product Name: 6-(hydroxymethyl)-3,6,7b-trimethyl-2,4,4a,5,6,7,7a,7b-octahydro-1H-cyclobuta[e]inden-4-ol
• CAS No: 913267-04-6
• MF: C₁₅H₂₄O₂
• MW: 236.349864959717
• CID: 2022018
• PubChem ID: 16086520
• Update Time: 2025-04-21

6-(hydroxymethyl)-3,6,7b-trimethyl-2,4,4a,5,6,7,7a,7b-octahydro-1H-cyclobuta[e]inden-4-ol Chemical and Physical Properties

Names and Identifiers

• 6-(hydroxymethyl)-3,6,7b-trimethyl-2,4,4a,5,6,7,7a,7b-octahydro-1H-cyclobuta[e]inden-4-ol
• russujaponol C
• (-)-Russujaponol C
• (4S,4aR,6R,7aS,7bR)-6-(hydroxymethyl)-3,6,7b-trimethyl-2,4,4a,5,7,7a-hexahydro-1H-cyclobuta[e]inden-4-ol
• CHEBI:203780
• Rubetaujaponol C
• (4S,4aR,6R,7aS,7bR)-6-(hydroxymethyl)-3,6,7b-trimethyl-2,4,4a,5,7,7a-hexahydro-1H-cyclobuta(e)inden-4-ol
• 913267-04-6

• Inchi： 1S/C15H24O2/c1-9-11-4-5-15(11,3)12-7-14(2,8-16)6-10(12)13(9)17/h10,12-13,16-17H,4-8H2,1-3H3
• InChI Key： MEVZCEUQLGKJKW-UHFFFAOYSA-N
• SMILES： CC1C(O)C2C(CC(C2)(CO)C)C2(C=1CC2)C

Computed Properties

• Exact Mass: 236.177630004Da
• Monoisotopic Mass: 236.177630004Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.635
• Topological Polar Surface Area: 40.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Illudanes and illudins
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Illudanes and illudins